Cas no 87517-56-4 (Hexanoic acid, 5-oxo-6-phosphono-)

• Product Name: Hexanoic acid, 5-oxo-6-phosphono-
• CAS No: 87517-56-4
• MF: C₆H₁₁O₆P
• MW: 210.121703386307
• CID: 655583
• PubChem ID: 13202490
• Update Time: 2025-04-19

Hexanoic acid, 5-oxo-6-phosphono- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-oxo-6-phosphono-
• 5-oxo-6-phosphonohexanoic acid
• DTXSID90527175
• 87517-56-4

• Inchi： 1S/C6H11O6P/c7-5(4-13(10,11)12)2-1-3-6(8)9/h1-4H2,(H,8,9)(H2,10,11,12)
• InChI Key： LIQOGMDXRQJZDI-UHFFFAOYSA-N
• SMILES： P(CC(CCCC(=O)O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 210.02932506g/mol
• Monoisotopic Mass: 210.02932506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 112Ų